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Compound of Interest

Compound Name:
3-(3-hydroxypropyl)-1,3-

dimethylurea

CAS No.: 25064-50-0

Cat. No.: B6166648

Get Quote

Structure, Synthesis, and Application Protocols

Part 1: Executive Summary & Chemical Identity[1]
1-(3-Hydroxypropyl)-1,3-dimethylurea (CAS: 211756-65-9) is a functionalized urea derivative

characterized by an unsymmetrical substitution pattern. It serves as a specialized intermediate

in organic synthesis, particularly in the development of heterocycles, pharmaceutical

pharmacophores, and hydrophilic polymer modifiers. Its structure combines the hydrogen-

bonding capability of the urea core with the reactive versatility of a primary hydroxyl group,

making it a valuable "bifunctional linker."

Chemical Identity Table[1]
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Property Detail

IUPAC Name 1-(3-Hydroxypropyl)-1,3-dimethylurea

Systematic Name N-(3-Hydroxypropyl)-N,N'-dimethylurea

CAS Registry Number 211756-65-9

Molecular Formula C₆H₁₄N₂O₂

Molecular Weight 146.19 g/mol

SMILES CN(CCCO)C(=O)NC

InChI Key Predicted: Structure-dependent

Part 2: Structural Analysis & Physicochemical
Properties
The molecule features a urea carbonyl core flanked by two nitrogen atoms.[1] The asymmetry

arises from the substitution:

bears a methyl group and a 3-hydroxypropyl chain, while

bears a methyl group and a hydrogen atom.

Structural Connectivity Diagram (DOT)
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Functional Properties
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Caption: Structural connectivity of 1-(3-hydroxypropyl)-1,3-dimethylurea showing functional

groups and property mapping.

Key Physicochemical Characteristics[2][3][4][5][6]
Physical State: Typically a viscous, colorless oil or low-melting waxy solid due to the

disruption of crystal packing by the flexible propyl chain, despite strong hydrogen bonding.

Solubility: Highly soluble in water, methanol, ethanol, and DMSO. Moderately soluble in

dichloromethane; insoluble in non-polar solvents (hexanes).

LogP (Predicted): ~ -0.5 to 0.0 (Amphiphilic but predominantly hydrophilic).

Hydrogen Bonding:
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Donors: 2 (One NH, one OH).

Acceptors: 3 (Urea carbonyl O, Hydroxyl O, Urea nitrogens).

Part 3: Synthesis Protocols
The synthesis of 1-(3-hydroxypropyl)-1,3-dimethylurea can be approached via two primary

routes. The Isocyanate Route is preferred for atom economy and yield, while the CDI Route is

safer for laboratories lacking isocyanate handling infrastructure.

Route A: The Isocyanate Addition (Primary Industrial
Route)
This reaction involves the nucleophilic addition of 3-(methylamino)propan-1-ol to methyl

isocyanate.

Reaction Scheme:

Detailed Experimental Protocol
Preparation: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a

nitrogen inlet.

Reagents:

Substrate: 3-(methylamino)propan-1-ol (10.0 mmol, 0.89 g).

Electrophile: Methyl isocyanate (10.5 mmol, 0.60 g) [Caution: Highly Toxic].

Solvent: Anhydrous Dichloromethane (DCM) (50 mL).

Procedure:

Dissolve the amino alcohol in anhydrous DCM under nitrogen.

Cool the solution to 0°C using an ice bath.

Add methyl isocyanate dropwise via a syringe over 15 minutes. Note: The secondary

amine is significantly more nucleophilic than the primary alcohol, ensuring
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chemoselectivity for the urea over the carbamate.

Allow the mixture to warm to room temperature and stir for 4 hours.

Work-up:

Concentrate the solvent under reduced pressure (rotary evaporator).

Purification: The crude product is often pure enough (>95%). If necessary, purify via flash

column chromatography (Eluent: 5-10% Methanol in DCM).

Validation: Check for the disappearance of the isocyanate peak (~2270 cm⁻¹) in IR.

Route B: The CDI Coupling (Safety-Focused Lab Route)
Uses 1,1'-Carbonyldiimidazole (CDI) to activate the amine, avoiding volatile isocyanates.

Reaction Scheme:

Note: This route may require careful control to prevent polymerization or cyclic urea formation.

Part 4: Spectroscopic Characterization
To validate the structure, researchers should look for the following diagnostic signals.

Nuclear Magnetic Resonance (NMR) Prediction
¹H NMR (400 MHz, DMSO-d₆):
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Shift (δ, ppm) Multiplicity Integration Assignment

6.10 Broad q 1H
NH (Urea proton,

coupled to methyl)

4.50 Broad s 1H OH (Hydroxyl proton)

3.45 Triplet 2H
CH₂-O (Adjacent to

hydroxyl)

3.20 Triplet 2H
N-CH₂ (Adjacent to

urea nitrogen)

2.85 Singlet 3H
N-CH₃ (On N1, tertiary

urea nitrogen)

2.65 Doublet 3H

NH-CH₃ (On N3,

doublet due to NH

coupling)

1.60 Quintet 2H
C-CH₂-C (Central

methylene)

Interpretation:

The distinction between the two methyl groups is critical. The N1-Methyl (singlet) confirms

the tertiary nitrogen, while the N3-Methyl (doublet) confirms the secondary nitrogen.

The triplet at ~3.20 ppm confirms the propyl chain attachment to the nitrogen.

Mass Spectrometry (ESI-MS)[1]
[M+H]⁺: m/z 147.1

[M+Na]⁺: m/z 169.1

Fragmentation: Loss of methylamine (m/z 31) or water (m/z 18) are common fragmentation

pathways.

Part 5: Applications & Safety[7]
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Research & Industrial Applications
Pharmaceutical Intermediate: The 3-hydroxypropyl group acts as a handle for further

functionalization (e.g., conversion to a mesylate or halide) to attach the 1,3-dimethylurea

pharmacophore to larger drug molecules.

Supramolecular Chemistry: Used as a hydrogen-bonding motif in crystal engineering.

Polymer Additive: Acts as a hydrophilic modifier or cross-linker in polyurethane synthesis,

where the OH group reacts with isocyanates and the urea group provides hydrogen bonding

sites for material toughening.

Safety Protocol (SDS Summary)
Hazards: Irritant to eyes, skin, and respiratory system.

Handling: Use in a fume hood. Wear nitrile gloves and safety goggles.[2]

Storage: Hygroscopic. Store in a desiccator or under inert gas (Nitrogen/Argon) to prevent

moisture absorption which can lead to hydrolysis over long periods.

References
Synthesis of Substituted Ureas: Smith, P. A. S. The Chemistry of Open-Chain Organic

Nitrogen Compounds. W. A. Benjamin, New York, 1966. (Foundational text on urea synthesis

via isocyanates).

Urea Derivatives in Drug Design: Meanwell, N. A. "Synopsis of Some Recent Tactical

Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 2011. Link

Isocyanate Reactivity: Ozaki, S. "Recent Advances in Isocyanate Chemistry." Chemical

Reviews, 1972, 72(5), 457–496. Link

CAS Registry Data: American Chemical Society. CAS Registry Number 211756-65-9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Premium 1,3-Dimethylurea: Essential for Chemical Synthesis [hbgxchemical.com]

2. Organic Syntheses Procedure [orgsyn.org]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6166648?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

